N-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-3-(4-methoxyphenyl)propanamide

• IUPAC Name: N-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-3-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C19H21N5O2/c1-13-10-14(2)24(23-13)18-11-17(20-12-21-18)22-19(25)9-6-15-4-7-16(26-3)8-5-15/h4-5,7-8,10-12H,6,9H2,1-3H3,(H,20,21,22,25)
• InChI Key: JBQYBROYOGRKQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC=NC(=C2)NC(=O)CCC3=CC=C(C=C3)OC)C
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol

Description

N-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-3-(4-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C19H21N5O2 and its molecular weight is 351.41. The purity is usually 95%.
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Scientific Research Applications

Antifungal Applications

N-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-3-(4-methoxyphenyl)propanamide and its derivatives have shown potential in antifungal applications. For instance, certain pyrimidine derivatives have been synthesized and tested against fungal strains such as Aspergillus terreus and Aspergillus niger, demonstrating significant antifungal activity. These compounds are developed into useful antifungal agents due to their biological activity against these fungi (Jafar et al., 2017).

Antibacterial and Antimicrobial Applications

Research has also explored the antibacterial and antimicrobial potential of derivatives of N-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-3-(4-methoxyphenyl)propanamide. These compounds have been evaluated for their efficacy against various bacterial strains, demonstrating moderate to good activity. The presence of specific substituents on the phenyl ring of amino pyrimidine shows enhanced anti-inflammatory, analgesic, and antipyretic activities, indicating the potential for dual-purpose applications in antimicrobial and anti-inflammatory treatments (Antre et al., 2011).

Herbicidal and Insecticidal Activities

The compound and its variants have been investigated for their herbicidal and insecticidal activities. For example, certain propanamide derivatives containing pyrimidine and 1,3,4-thiadiazole rings have been synthesized and shown moderate to good selective herbicidal activity against specific plant species, indicating their potential use in agricultural applications (Liu & Shi, 2014). Additionally, pyrimidine-linked pyrazole heterocyclic compounds have been evaluated for their insecticidal and antibacterial potential, showing efficacy against Pseudococcidae insects and selected microorganisms (Deohate & Palaspagar, 2020).

Anticancer Activity

The compound's derivatives have been synthesized and tested for their anticancer activities. Novel pyrazolopyrimidines derivatives, for instance, have been evaluated as anticancer and anti-5-lipoxygenase agents, showing potential in cancer treatment (Rahmouni et al., 2016).